Rhodium oxide

Specification

• CAS No.: 12680-36-3
• Molecular Formula: C15H16O4
• Molecular Weight: 0

Introduction

Types of Rhodium Oxides

Physical Properties

The physical properties of rhodium oxides vary significantly depending on the specific compound and its oxidation state. Table 1 below summarizes the key physical properties of the main rhodium oxide compounds:

Property	Rhodium(III) Oxide (Rh2O3)	Rhodium(IV) Oxide (RhO2)	Rhodium Oxide Hydrate
Appearance	Deep red crystals/Yellow powder	Black crystalline solid	Gray powder
Density	6.92 g/cm³/8.2 g/mL	7.2 g/cm³	Not available
Melting Point	400°C/1100°C (dec.)	1,050°C (decomposes)	Not available
Crystal Structure	Corundum type	Tetragonal rutile	Varies with hydration
Space Group	R3c	Not specified	Not available
Water Solubility	Insoluble	Insoluble in aqua regia	Varies with hydration

The variation in reported melting points and physical appearances across different sources highlights the complexity of these compounds and suggests that preparation methods, purity levels, and testing conditions may significantly influence the observed properties.

Chemical Properties

Rhodium(III) Oxide (Rh2O3)

Rhodium(III) oxide exhibits several notable chemical properties:

• It is highly insoluble in water, acetone, concentrated hydrochloric acid, nitric acid, and even aqua regia, which is remarkable given that aqua regia can dissolve most metals.

• The compound is thermally stable, making it suitable for glass, optic, and ceramic applications.

• When treated with alkali, it initially forms a yellow precipitate of the pentahydrate (Rh2O3- 5H2O), which is soluble in acid and excess alkali.

• In excess alkali, it forms a black precipitate of the trihydrate (Rh2O3- 3H2O) that is insoluble in acids.

• It decomposes at temperatures around 1,100-1,150°C.

Rhodium(IV) Oxide (RhO2)

Rhodium(IV) oxide demonstrates distinct chemical characteristics:

• It is highly insoluble, even in hot aqua regia, which makes it exceptionally resistant to chemical attack.

• It undergoes thermal transformations at high temperatures: it converts to Rh2O3 at 850°C in air and then further decomposes to rhodium metal and oxygen at 1050°C.

• It displays metallic conductivity properties with low electrical resistivity.

Synthesis Methods

Synthesis of Rhodium(III) Oxide

Several methods exist for synthesizing rhodium(III) oxide:

• Direct oxidation: Heating rhodium metal to red heat in air leads to the formation of the oxide through the reaction: 4Rh + 3O2 → 2Rh2O3.

• Thermal decomposition: Igniting rhodium nitrate, Rh(NO3)3, produces rhodium(III) oxide.

• From rhodium chloride: Starting with RhCl3- xH2O and subjecting it to various reactions with ammonia or ammonium compounds can eventually lead to rhodium oxide through subsequent processing steps.

Synthesis of Rhodium Chloroamines (Precursors)

Various rhodium chloroamine compounds, which can serve as precursors to rhodium oxides, can be synthesized through different methods:

• The Lebedinskii method: This involves reacting RhCl3- xH2O with a water solution of NH4Cl and (NH4)2CO3, heating the mixture on a steam bath for 3 hours.

• Preparation of (NH4)3[RhCl6]- H2O: This can be achieved by slow evaporation of a 3M HCl solution containing stoichiometric amounts of RhCl3- xH2O and NH4Cl, yielding quantitative results.

• Complex formation reactions: Various complex rhodium compounds can be formed through reactions with nitrites, ammonia, and other reagents, which can subsequently be converted to oxides through appropriate treatments.

Applications

Rhodium oxide compounds find applications in various fields due to their unique properties:

Catalytic Applications

The most significant application of rhodium oxide compounds is in catalysis:

• Rhodium(III) oxide serves as a catalyst for hydrogenation reactions.

• Rhodium compounds, including oxides, are critical components in catalytic converters in automobiles, where they help reduce harmful emissions by facilitating the conversion of toxic gases into less harmful substances.

• They play important roles in various industrial catalytic processes, such as the hydrogenation of organic compounds and the synthesis of specialty chemicals.

Industrial Applications

Beyond catalysis, rhodium oxides find use in several industrial applications:

• Rhodium oxide is used in the production of rhodium metal and various rhodium salts.

• It finds applications in glass, optics, and ceramics due to its thermal stability and insolubility.

• Some oxide compounds may exhibit electronic conductivity, finding use in solid oxide fuel cells and oxygen generation systems.

• The compounds are utilized in materials science for specialty coatings and advanced electronic components.

Research Applications

In the research domain, rhodium oxides continue to attract interest:

• Rhodium compounds, including oxides, are studied in scientific research, particularly in materials science and catalysis, due to their unique properties.

• Their role as model catalysts helps in understanding fundamental aspects of catalytic processes.

• The unusual electronic properties of some rhodium oxides make them interesting for studies in solid-state physics and materials engineering.